Cas no 50396-38-8 (1H-Azepine-1-carboxylic acid, hexahydro-, methyl ester)

• Product Name: 1H-Azepine-1-carboxylic acid, hexahydro-, methyl ester
• CAS No: 50396-38-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 364962
• PubChem ID: 3271443
• Update Time: 2025-04-19

1H-Azepine-1-carboxylic acid, hexahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, hexahydro-, methyl ester
• methyl azepane-1-carboxylate
• 50396-38-8
• DTXSID10390888
• AKOS003872309
• SCHEMBL9987783

• Inchi： 1S/C8H15NO2/c1-11-8(10)9-6-4-2-3-5-7-9/h2-7H2,1H3
• InChI Key： CFBZKDDOUUEFLB-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes